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A comprehensive cost-effectiveness analysis of the National Organ Transplant Program reveals
significant value in organ transplantation for end-stage organ failure, with kidney and pancreas
transplants often proving to be cost-saving compared to alternative treatments. This guide
provides an objective comparison of the economic and quality-of-life outcomes for various
organ transplantations, supported by experimental data and detailed methodologies, to inform
researchers, scientists, and drug development professionals.

Organ transplantation is a life-saving intervention for patients with terminal organ failure.
Beyond the clinical benefits, understanding the economic implications of transplantation is
crucial for healthcare policy and resource allocation. This guide synthesizes the available
evidence on the cost-effectiveness of heart, lung, pancreas, and small bowel transplantation
within the framework of a national program.

Data Presentation: Comparative Cost-Effectiveness
of Solid Organ Transplantation

The following table summarizes the quantitative data from various cost-effectiveness analyses
of solid organ transplantation. The data is presented to facilitate a clear comparison between
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different organ types and their respective alternatives.
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Incremental Cost

Key Findings &

Organ Transplant Comparator per QALY Gained o

Citations

(ICER)
Heart transplantation
is associated with
improved survival and
is likely to be cost-
effective compared to

~$85,000 -

Heart

Ventricular Assist
Device (VAD) /

Medical Management

$120,000/LY gained
(vs. non-bridged

transplant)

VAD as a bridge to
transplantation in
specific patient
populations.[1] The
total costs at one year
for heart transplant
and VAD placement

are similar.[2]

Lung

Medical Management
(Waiting List)

~$30,000 -
$50,000/QALY gained

Lung transplantation
improves quality of life
and offers survival
benefits, with cost-
effectiveness
influenced by post-
transplant care costs
and quality of life
improvements.[3][4]
Cost-utility estimates
versus waiting list
care range from
$42,459 to $154,051
per QALY.[5]

Pancreas
(Simultaneous
Pancreas-Kidney -
SPK)

Kidney Transplant
Alone (KTA) with

Insulin Therapy

Cost-saving in many

scenarios

For type 1 diabetics
with end-stage renal
disease, SPK can be
a cost-saving therapy
compared to KTA with

continued insulin,

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.ahajournals.org/doi/10.1161/circulationaha.112.000194
https://pubmed.ncbi.nlm.nih.gov/8840662/
https://pubmed.ncbi.nlm.nih.gov/11882810/
https://www.researchgate.net/publication/11479902_An_economic_evaluation_of_lung_transplantation
https://pubmed.ncbi.nlm.nih.gov/34538540/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

particularly when
considering the high
costs of managing
diabetes
complications.[2][6][7]
[8]

Small bowel
transplantation can be
cost-effective, and
even cost-saving, by
- the second year post-
Small Bowel Parenteral Rutrition Potentially cost-saving  transplant compared
(PN) to long-term
parenteral nutrition,
especially if graft
function is maintained.

[OI10]11]

Experimental Protocols: Methodologies for Cost-
Effectiveness Analysis

The majority of cost-effectiveness analyses in organ transplantation utilize decision-analytic
models, primarily Markov models, to simulate the long-term costs and outcomes of different
treatment strategies. These models are essential for extrapolating beyond the time horizons of
clinical trials and capturing the lifelong implications of transplantation.

Markov Model for Solid Organ Transplantation

A Markov model conceptualizes a patient's journey through a series of mutually exclusive
health states over time. The model operates in cycles (e.g., one year), and in each cycle, a
patient can transition from one health state to another based on a set of transition probabilities.
Costs and quality-of-life (utility) values are associated with each health state.

Key Components of the Markov Models:
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o Health States: These represent the different stages of a patient's condition. Common health
states in transplant models include:

[e]

Waiting List: The patient is awaiting a suitable organ.

o Post-Transplant (Stable): The patient has successfully received a transplant and is in a
stable condition.

o Post-Transplant (Complications): The patient experiences complications such as organ
rejection or infection.

o Graft Failure: The transplanted organ is no longer functional, and the patient may return to
the waiting list or alternative therapy.

o

Death: The absorbing state.

» Transition Probabilities: These are the probabilities of moving from one health state to
another in each cycle. They are derived from clinical trial data, observational studies, and
patient registries.

o Costs: Direct medical costs associated with each health state are included, such as costs of
surgery, hospitalization, immunosuppressant medications, management of complications,
and alternative therapies (e.g., dialysis, VAD, parenteral nutrition).

« Ultilities (Quality-Adjusted Life Years - QALYS): Utility values, typically ranging from O (death)
to 1 (perfect health), are assigned to each health state to reflect the quality of life. These are
often elicited from patients using standardized instruments like the EQ-5D. A QALY is
calculated by multiplying the time spent in a health state by its utility value.

Mandatory Visualizations
Logical Relationship of a Transplant Program
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Caption: Logical flow of a patient through a national organ transplant program.
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Experimental Workflow: Markov Model for Cost-
Effectiveness Analysis
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Caption: Workflow of a Markov model for cost-effectiveness analysis in transplantation.

Signaling Pathway: A Simplified Markov Model for Heart
Transplantation
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Caption: Simplified health state transitions in a heart transplant Markov model.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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